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Compound of Interest

Compound Name: 50-C2-C9-4tail

Cat. No.: B11937177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of 50-
C2-C9-4tail (CAS No. 1853203-01-6), a lipid used in the formulation of lipid nanoparticles

(LNPs) for the delivery of siRNA and mRNA in vitro and in vivo.[1][2][3] Adherence to this

protocol will ensure the accurate and reproducible preparation of stock solutions for use in

downstream assays and formulation processes.

Compound Information
50-C2-C9-4tail is a specialized lipid utilized in the creation of lipid nanoparticles for nucleic acid

delivery.[2] Its structural characteristics are designed to facilitate the encapsulation and

subsequent cellular delivery of genetic material such as siRNA and mRNA.
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Property Value Reference

CAS Number 1853203-01-6 [1]

Molecular Formula C100H176N4O10 [1][4][5]

Molecular Weight 1594.49 g/mol [1][4][5]

Appearance Powder [2]

Storage

Store powder at -20°C for up

to 3 years. In solvent, store at

-80°C for up to 1 year.

[2]

Safety and Handling Precautions
It is essential to handle 50-C2-C9-4tail in accordance with good industrial hygiene and safety

practices.[6]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with

side-shields, chemical-resistant gloves, and a lab coat.[6]

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[6]

Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[6]

Do not ingest. If swallowed, rinse mouth with water and seek medical attention.[6]

Disposal: Dispose of waste material according to licensed chemical destruction plant or

controlled incineration guidelines. Do not allow the chemical to enter drains.[6]

Experimental Protocol: Preparation of Stock
Solutions
This protocol outlines the steps for preparing stock solutions of 50-C2-C9-4tail. Given its

application in LNP formulation, ethanol is a commonly used and appropriate solvent.

Materials:
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50-C2-C9-4tail powder

Anhydrous Ethanol (≥99.5%)

Sterile, RNase-free microcentrifuge tubes or vials

Calibrated pipettes and sterile, RNase-free filter tips

Analytical balance

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Determine the Desired Stock Concentration and Volume: Decide on the final concentration

(e.g., 1 mM, 10 mM) and volume of the stock solution required for your experiments.

Calculate the Required Mass of 50-C2-C9-4tail: Use the following formula to calculate the

mass of the compound needed:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM Stock Solution: Mass (g) = 0.010 mol/L x 0.001 L x

1594.49 g/mol = 0.01594 g = 15.94 mg

Weighing the Compound:

Tare a clean, dry microcentrifuge tube or vial on an analytical balance.

Carefully weigh the calculated amount of 50-C2-C9-4tail powder into the tube.

Dissolution:

Add the required volume of anhydrous ethanol to the tube containing the powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.
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Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming in a water bath or brief sonication can be used to facilitate the process.

Storage:

Clearly label the tube with the compound name, concentration, solvent, date of

preparation, and your initials.

For long-term storage, store the stock solution at -80°C.[2]

Stock Solution Preparation Table (for quick reference):

The following table, adapted from supplier information, provides the required volume of solvent

to add to a pre-weighed amount of 50-C2-C9-4tail to achieve a desired stock concentration.[2]

Mass of 50-C2-C9-4tail
Desired Stock
Concentration

Volume of Solvent to Add

1 mg 1 mM 0.6272 mL

5 mM 0.1254 mL

10 mM 0.0627 mL

5 mg 1 mM 3.1358 mL

5 mM 0.6272 mL

10 mM 0.3136 mL

10 mg 1 mM 6.2716 mL

5 mM 1.2543 mL

10 mM 0.6272 mL

Signaling Pathways and Experimental Workflows
Workflow for Preparing 50-C2-C9-4tail Stock Solution
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Caption: Workflow for the preparation of a 50-C2-C9-4tail stock solution.
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Logical Relationship for LNP Formulation

Lipid Components (in Ethanol) Aqueous Phase

50-C2-C9-4tail

LNP Formulation

Helper Lipids Cholesterol PEG-Lipid Nucleic Acid (mRNA/siRNA) Acidic Buffer
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Caption: Key components for the formulation of lipid nanoparticles (LNPs).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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